(4-(((tert-Butyldimethylsilyl)oxy)methyl)phenyl)boronic acid
Overview
Description
“(4-(((tert-Butyldimethylsilyl)oxy)methyl)phenyl)boronic acid” is a chemical compound with the molecular formula C13H23BO3Si . It has a molecular weight of 266.22 g/mol . The compound is also known by other names such as “4-TBSMS-hydroxymethylphenylboronic acid” and "4-TBDMS-HYDROXYMETHYLPHENYLBORONIC ACID" .
Molecular Structure Analysis
The InChI code for this compound isInChI=1S/C12H21BO3Si/c1-12(2,3)17(4,5)16-11-8-6-10(7-9-11)13(14)15/h6-9,14-15H,1-5H3 . This code provides a standard way to encode the compound’s molecular structure. Unfortunately, a 3D structure is not available as conformer generation is disallowed due to unsupported elements . Physical And Chemical Properties Analysis
This compound has a molecular weight of 266.22 g/mol . The exact mass and monoisotopic mass are both 266.1509513 g/mol . The compound has 2 hydrogen bond donors and 3 hydrogen bond acceptors . It also has 5 rotatable bonds .Scientific Research Applications
Organic Synthesis
This compound is used in organic synthesis . For instance, it is involved in the SN2 reaction between 4-(tert-butyldimethylsilyl)hex-5-yn-1-yl 4-methylbenzenesulfonate and NaN3 in DMF at 80 °C, which provided an intermediate that underwent an in situ intramolecular thermal Huisgen azide–alkyne cycloaddition reaction .
Synthesis of Other Compounds
It is used as an important reagent in the total synthesis of (+)-ambruticin, (−)-laulimalide, (−)-salinosporamide A, and (+)-leucascandrolide A .
Archaeological Wood Conservation
A derivative of this compound, tert-butyldimethylsilyl (TBDMS) chitosan, which is soluble in a 50:50 solution of ethyl acetate and toluene, has been synthesized for use in archaeological wood conservation . The molecular weight of the preparation was found to be within the acceptable limit for penetration and consolidation of degraded wood .
Metal Ion Chelation
The chitosan molecule’s ability to chelate metal ions makes it a promising study object in research on new, bio-inspired, and multifunctional conservation materials . Further research is required to investigate if the modified chitosan retains the ability of untreated chitosan to trap metal ions and to bind to protons .
Safety and Hazards
Mechanism of Action
Mode of Action
The mode of action of 4-TBSMS-hydroxymethylphenylboronic acid involves the tert-butyldimethylsilyl (TBS) group, which is a protective group commonly used in organic synthesis . The TBS group increases the stability of the compound, making it more resistant to hydrolysis . When the compound interacts with its target, the TBS group can be removed under specific conditions, allowing the boronic acid moiety to interact with the target .
Pharmacokinetics
The presence of the tbs group may influence these properties by affecting the compound’s solubility and stability .
Action Environment
The action of 4-TBSMS-hydroxymethylphenylboronic acid can be influenced by various environmental factors. For instance, the pH of the environment can affect the stability of the TBS group and the reactivity of the boronic acid moiety . Additionally, the presence of other reactive species in the environment can influence the compound’s action .
properties
IUPAC Name |
[4-[[tert-butyl(dimethyl)silyl]oxymethyl]phenyl]boronic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H23BO3Si/c1-13(2,3)18(4,5)17-10-11-6-8-12(9-7-11)14(15)16/h6-9,15-16H,10H2,1-5H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UMYBPELCCZPPOD-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B(C1=CC=C(C=C1)CO[Si](C)(C)C(C)(C)C)(O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H23BO3Si |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20633394 |
Source
|
| Record name | [4-({[tert-Butyl(dimethyl)silyl]oxy}methyl)phenyl]boronic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20633394 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
266.22 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(4-(((tert-Butyldimethylsilyl)oxy)methyl)phenyl)boronic acid | |
CAS RN |
162356-89-0 |
Source
|
| Record name | [4-({[tert-Butyl(dimethyl)silyl]oxy}methyl)phenyl]boronic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20633394 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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